Cas no 2680743-00-2 (2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid)

• Product Name: 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid
• CAS No: 2680743-00-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5648525
• PubChem ID: 165918678
• Update Time: 2025-06-07

2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275743
• 2-acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid
• 2680743-00-2
• 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-8-6-12-10(7-14(8)9(2)15)4-3-5-11(12)13(16)17/h3-5,8H,6-7H2,1-2H3,(H,16,17)
• InChI Key： NPEXUNWGLUKPGZ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=CC=C(C(=O)O)C=2CC1C

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid

Introduction to 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid (CAS No. 2680743-00-2)

2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid, identified by its CAS number 2680743-00-2, is a structurally complex organic compound belonging to the tetrahydroisoquinoline class. This molecule has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features and potential biological activities. The presence of both acetyl and carboxylic acid functional groups, along with a methyl substituent, contributes to its diverse chemical reactivity and biological interactions.

The tetrahydroisoquinoline scaffold is a well-known motif in natural products and pharmacologically active compounds. Many alkaloids and bioactive molecules exhibit this core structure, which is often associated with neurological and cardiovascular effects. The specific substitution pattern in 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid positions it as a promising candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in the development of novel tetrahydroisoquinoline derivatives as potential therapeutic agents. Researchers have been exploring various modifications of this scaffold to optimize pharmacokinetic properties and enhance target specificity. The acetyl group at the 2-position and the carboxylic acid at the 5-position provide multiple sites for chemical derivatization, allowing for the synthesis of a wide range of analogs with tailored biological profiles.

One of the most compelling aspects of 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid is its potential role as a precursor in the synthesis of more complex bioactive molecules. The tetrahydroisoquinoline core is frequently found in drugs used to treat conditions such as depression, Parkinson’s disease, and hypertension. By studying this compound, scientists aim to uncover new mechanisms of action and develop next-generation therapeutics that build upon established pharmacological principles.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid. These technologies enable researchers to predict biological activity with greater accuracy and efficiency, reducing the time and cost associated with traditional experimental approaches. As a result, there is increasing optimism that compounds derived from this scaffold will soon enter clinical development pipelines.

The pharmacological profile of 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid remains an area of active investigation. Preliminary studies suggest that it may exhibit properties relevant to central nervous system modulation, including potential effects on monoamine neurotransmitter systems. These findings are particularly intriguing given the well-documented role of tetrahydroisoquinoline derivatives in neurological disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its neuropharmacological applications, 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid may also have relevance in other therapeutic areas. For instance, its structural features could make it a useful tool for studying enzyme inhibition or receptor binding interactions. Such studies could provide valuable insights into drug design principles and help inform the development of novel small-molecule drugs.

The synthesis of 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning to ensure high yields and purity. However， recent innovations in synthetic methodologies have made it increasingly feasible to access such molecules efficiently. These advancements are critical for enabling broader exploration of tetrahydroisoquinoline derivatives in drug discovery.

As our understanding of molecular interactions continues to evolve， compounds like 2-Acetyl-3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid are poised to play a pivotal role in shaping the future of medicine. By leveraging cutting-edge research techniques and interdisciplinary collaboration， scientists are on the cusp of unlocking new therapeutic possibilities derived from this versatile scaffold.